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Compound of Interest

Compound Name: GO-203 TFA

Cat. No.: B1151391

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of GO-203
TFA (Trifluoroacetate), a potent inhibitor of the MUC1-C oncoprotein. Adherence to these
guidelines is crucial for ensuring the stability and activity of the compound for reproducible
experimental results.

Introduction to GO-203

GO-203 is a cell-penetrating peptide that functions as a direct inhibitor of the Mucin 1 (MUC1)
C-terminal subunit (MUC1-C).[1][2] MUC1-C is an oncoprotein that is overexpressed in a
variety of human cancers and is associated with poor prognosis. GO-203 is an all D-amino acid
peptide that contains a poly-arginine transduction domain linked to a sequence that binds to
the MUC1-C cytoplasmic tail, thereby blocking its homodimerization.[1] This inhibition disrupts
downstream oncogenic signaling pathways, including the PI3K-AKT-S6K1 pathway, leading to
decreased cancer cell proliferation, induction of reactive oxygen species (ROS), and loss of
mitochondrial transmembrane potential.[1][3]

Solubility of GO-203 TFA

Proper dissolution is the first critical step in preparing a stock solution. The solubility of GO-203
TFA has been determined in common laboratory solvents. To enhance solubility, gentle
warming to 37°C and sonication in an ultrasonic bath are recommended.[1]
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Solvent Concentration Molarity (approx.) Notes
May require
Water 50 mg/mL[1] 20.60 mM[1] sonication to fully
dissolve.[1]

Use of newly opened,
hygroscopic DMSO is
DMSO 100 mg/mL[4] 41.21 mM[4] recommended as it
significantly impacts
solubility.[4]

Experimental Protocol: Preparation of a 10 mM GO-
203 TFA Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials:

e GO-203 TFA powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

» Sterile, nuclease-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Ultrasonic water bath

Procedure:

e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

o Equilibration: Allow the vial of GO-203 TFA powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.glpbio.com/go-203-tfa.html
https://www.glpbio.com/go-203-tfa.html
https://www.glpbio.com/go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.medchemexpress.com/l-go-203-tfa.html
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/product/b1151391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Weighing: Accurately weigh the desired amount of GO-203 TFA powder. Note: For ease of
use, many suppliers provide pre-weighed amounts (e.g., 1 mg, 5 mg).

» Solvent Addition: Based on the molecular weight of GO-203 TFA (approximately 2426.77
g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration. For 1 mg
of GO-203 TFA, add 41.2 pL of DMSO.

¢ Dissolution:

[e]

Add the calculated volume of DMSO to the vial containing the GO-203 TFA powder.

o

Vortex the solution gently for 1-2 minutes.

[¢]

If the powder is not fully dissolved, sonicate the vial in an ultrasonic water bath for a short
period. Gentle warming to 37°C can also aid dissolution.[1]

[¢]

Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots at the recommended temperature (see
Section 4).
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Experimental Workflow: GO-203 TFA Stock Solution Preparation

Start: Equilibrate GO-203 TFA to Room Temperature

(Weigh GO-203 TFA POWdeD

Gdd Calculated Volume of DMSO)

Gortex and Sonicate (if needed) to Dissolve)

!

Aliguot into Single-Use Tubes

!

Store Aliquots at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Workflow for GO-203 TFA stock solution preparation.

Storage Conditions

Proper storage is critical to maintain the integrity of GO-203 TFA.
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Powdered Form:

Temperature Duration Notes
-20°C 1 year Store in a dry, dark place.[2]
-80°C 2 years Store in a dry, dark place.[2]

Stock Solution in Solvent:

Temperature Duration Notes

Sealed storage, away from
-20°C 1 month moisture. Avoid repeated

freeze-thaw cycles.[1][2]

Sealed storage, away from
-80°C 6 months moisture. Avoid repeated

freeze-thaw cycles.[1][2]

Mechanism of Action: MUC1-C Inhibition

GO-203 exerts its anti-cancer effects by targeting the MUC1-C oncoprotein. The following
diagram illustrates the signaling pathway and the inhibitory action of GO-203.
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GO-203 inhibits MUC1-C homodimerization, blocking downstream signaling.

Pathway Description:

MUC1-C Homodimerization:

In cancer cells, MUC1-C monomers dimerize, which is a critical

step for its oncogenic function.

Downstream Signaling Activation: The MUC1-C homodimer activates downstream signaling

pathways, including the PI3K-AKT-S6K1 cascade.[1]

survival.

Oncogenic Effects: Activation of these pathways promotes cancer cell proliferation and

GO-203 Inhibition: GO-203 binds to the CQC motif in the MUC1-C cytoplasmic domain,

blocking its homodimerization.[1] This leads to the downregulation of TIGAR, an increase in
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reactive oxygen species (ROS), and a loss of mitochondrial transmembrane potential,
ultimately inhibiting cancer cell growth.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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